2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(3,4-dichlorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-9-3-4-10(11(7-9)14(17)18)8-2-5-12(15)13(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: BBJZPXCQKJWARN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID20588072
• Molecular Weight: 297.1 g/mol
• CAS RN: 926201-96-9

Description

2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% (2,3,4-DCPA) is a widely used chemical compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 149-151°C and a molecular weight of 279.1 g/mol. The compound is soluble in water, ethanol, and methanol, and insoluble in ether and chloroform. 2,3,4-DCPA is a widely used reagent in organic synthesis and has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the determination of the structure of proteins.

Scientific Research Applications

2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the determination of the structure of proteins. It has also been used in the synthesis of organic compounds and as a catalyst in organic reactions.

Mechanism of Action

2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% acts as an acid catalyst in the reaction of 3,4-dichlorobenzoic acid and 5-methoxybenzaldehyde. It is believed that the acid catalyzes the reaction by protonating the reactants, increasing the reactivity of the reactants and thus allowing the reaction to proceed.
Biochemical and Physiological Effects
2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% has been shown to have no adverse effects on humans or animals when used in laboratory experiments. It has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the determination of the structure of proteins.

Advantages and Limitations for Lab Experiments

2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively stable and non-toxic. It is also soluble in a variety of solvents, making it easy to use in a variety of applications. However, it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

In the future, 2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% may be used in a variety of applications, including drug synthesis, enzyme-catalyzed reactions, and the determination of the structure of proteins. It may also be used in the synthesis of organic compounds and as a catalyst in organic reactions. Additionally, it may be used in the synthesis of more complex molecules, such as peptides, and in the study of biochemical pathways. Finally, it may be used in the development of new drugs and therapeutic agents.

Synthesis Methods

2-(3,4-Dichlorophenyl)-5-methoxybenzoic acid, 95% is synthesized from the reaction of 3,4-dichlorobenzoic acid and 5-methoxybenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of 80-90°C for 2-3 hours. The resulting product is a white crystalline solid.